(5E)-5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-(4-tert-butylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione

• Molecular Formula: C28H24BrIN2O4
• Molecular Weight: 659.3 g/mol
• IUPAC Name: (5E)-5-[[3-bromo-4-[(4-iodophenyl)methoxy]phenyl]methylidene]-1-(4-tert-butylphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C28H24BrIN2O4/c1-28(2,3)19-7-11-21(12-8-19)32-26(34)22(25(33)31-27(32)35)14-18-6-13-24(23(29)15-18)36-16-17-4-9-20(30)10-5-17/h4-15H,16H2,1-3H3,(H,31,33,35)/b22-14+
• InChI Key: WSWGUKIWUWKEJN-HYARGMPZSA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)OCC4=CC=C(C=C4)I)Br)/C(=O)NC2=O
• SMILES: CC(C)(C)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)OCC4=CC=C(C=C4)I)Br)C(=O)NC2=O

Description

(5E)-5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-(4-tert-butylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione is a chemical compound that has been widely researched for its potential therapeutic applications. It has been found to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In

Mechanism of Action

The mechanism of action of (5E)-5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-(4-tert-butylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione is not fully understood. However, it is believed to act by inhibiting specific enzymes and signaling pathways that are involved in inflammation, cancer, and microbial infections. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and cancer. It also inhibits the activity of certain kinases and enzymes that are involved in microbial infections.
Biochemical and Physiological Effects:
Studies have shown that (5E)-5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-(4-tert-butylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione has a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in response to inflammatory stimuli. It also induces apoptosis in cancer cells and inhibits tumor growth. Additionally, it has been shown to have anti-microbial activity against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

The advantages of using (5E)-5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-(4-tert-butylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione in lab experiments include its potent anti-inflammatory, anti-cancer, and anti-microbial properties. It is also relatively stable and easy to synthesize. However, the limitations of using this compound in lab experiments include its complex synthesis method and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on (5E)-5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-(4-tert-butylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione. One area of focus is the development of more efficient and cost-effective synthesis methods. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by this compound. Additionally, further studies are needed to determine the optimal dosages and administration routes for therapeutic use. Finally, the potential use of this compound in combination with other drugs for enhanced therapeutic efficacy should also be explored.
Conclusion:
In conclusion, (5E)-5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-(4-tert-butylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione is a promising chemical compound that has demonstrated potent anti-inflammatory, anti-cancer, and anti-microbial properties. Its complex synthesis method and potential toxicity at high concentrations are limitations that need to be addressed. However, with further research, this compound has the potential to become a valuable therapeutic agent for a range of diseases and conditions.

Synthesis Methods

The synthesis of (5E)-5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-(4-tert-butylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione involves a multi-step process that includes the reaction of 3-bromo-4-iodobenzyl alcohol with 2,4,6-trioxo-1-phenylpyridine-3-carbaldehyde in the presence of a base. The resulting product is then subjected to further reactions to obtain the final compound. The synthesis method is complex and requires careful attention to detail to ensure the purity and yield of the final product.

Scientific Research Applications

The potential therapeutic applications of (5E)-5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-(4-tert-butylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione have been extensively studied in recent years. It has been found to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines. It also possesses anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, it has been shown to have anti-microbial activity against a range of bacterial and fungal pathogens.